(2Z)-N-(2-methylphenyl)-2-(phenylimino)-2H-chromene-3-carboxamide

• IUPAC Name: N-(2-methylphenyl)-2-phenyliminochromene-3-carboxamide
• InChI: InChI=1S/C23H18N2O2/c1-16-9-5-7-13-20(16)25-22(26)19-15-17-10-6-8-14-21(17)27-23(19)24-18-11-3-2-4-12-18/h2-15H,1H3,(H,25,26)
• InChI Key: DXXCKDITXMCJSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3OC2=NC4=CC=CC=C4
• Molecular Formula: C23H18N2O2
• Molecular Weight: 354.4 g/mol

Description

(2Z)-N-(2-methylphenyl)-2-(phenylimino)-2H-chromene-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of chromene derivatives and is known for its diverse biological activities.

Scientific Research Applications

Chemosensor Development

Chromene derivatives, including structures related to the specified compound, have been explored for their potential as chemosensors. Meng et al. (2018) developed a fluorescence chemosensor based on a coumarin fluorophore that showed selective response towards Cu2+ and H2PO4− ions. This chemosensor exhibited an "on-off-on" fluorescence pattern, suggesting its utility in detecting these ions with high sensitivity and specificity (Meng, Li, Ma, Wang, Hu, & Cao, 2018).

Structural Analysis

Gomes et al. (2015) focused on the crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides, demonstrating how these molecules are essentially planar and exhibit specific conformations that might influence their chemical reactivity and interactions with biological molecules (Gomes, Low, Cagide, & Borges, 2015).

Synthetic Applications

Chromene-3-carboxamides have been engaged in various chemical reactions to form new compounds. Kornev, Tishin, and Sosnovskikh (2019) reported that chromone-3-carboxamides reacted with cyanothioacetamide to form 5-oxo-2-thioxo-1,5-dihydro-2H-chromeno[4,3-b]pyridine-3-carbonitriles, showcasing the versatility of chromene derivatives in synthetic chemistry (Kornev, Tishin, & Sosnovskikh, 2019).

Antimicrobial Activity

Edraki et al. (2016) synthesized a series of compounds with imino-2H-chromen and phenylimino-2H-chromen scaffolds, including a derivative closely related to the specified compound. They evaluated these compounds for in vitro cytotoxic activity against cancer cell lines, showing the potential of chromene derivatives as novel cytotoxic agents. This study exemplifies the exploration of chromene derivatives in the search for new therapeutic agents (Edraki, Iraji, Firuzi, Fattahi, Mahdavi, Foroumadi, Khoshneviszadeh, Shafiee, & Miri, 2016).